Magnesium chloride hexahydrate

Specification

• Description: Magnesium dichloride is a magnesium salt comprising of two chlorine atoms bound to a magnesium atom. It is a magnesium salt, an inorganic chloride, a magnesium halide and an inorganic magnesium salt.; Magnesium chloride salts are highly soluble in water and the hydrated form of magnesium chloride can be extracted from brine or sea water.; Magnesium Chloride is magnesium Chloride was used as a laxative. An alkaline earth metal, magnesium is important for many biochemical functions and reactions; for bone and muscle function, protein and fatty acid formation, activation of B vitamins, blood clotting, insulin secretion, and ATP formation. More than 300 enzymes require magnesium for catalytic action. The adult daily requirement is about 300 mg/day. Magnesium is found in many green plants, vegetables, and seeds; chlorophyll is a magnesium-centered porphyrin compound. Magnesium salts are used for magnesium deficiency supplementation. (NCI04); Magnesium chloride. An inorganic compound consisting of one magnesium and two chloride ions. The compound is used in medicine as a source of magnesium ions, which are essential for many cellular activities. It has also been used as a cathartic and in alloys.; See also: Chloride Ion (has active moiety); Magnesium Cation (has active moiety); Aluminum oxide; magnesium chloride (component of) ... View More ...
• CAS No.: 7791-18-6
• Molecular Formula: Cl2Mg; MgCl2
• Molecular Weight: 95.21 g/mol
• IUPAC Name: magnesium;dichloride
• Standard InChI: InChI=1S/2ClH.Mg/h2*1H;/q;;+2/p-2
• Standard InChI Key: TWRXJAOTZQYOKJ-UHFFFAOYSA-L
• SMILES: O.O.O.O.O.O.[Mg+2].[Cl-].[Cl-]
• Canonical SMILES: [Mg+2].[Cl-].[Cl-]
• Boiling Point: 1,412 °C; 1412 °C
• Colorform: Thin white to gray granules and/or flakes; LUSTROUS HEXAGONAL CRYSTALS; Soft leaflets; Colorless or white crystals
• Melting Point: 712 °C (rapid heating)